5,7-Dimethoxybenzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 5,7-dimethoxy-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C9H9NO5S/c1-14-5-3-6-8(7(4-5)15-2)16(12,13)10-9(6)11/h3-4H,1-2H3,(H,10,11)
• InChI Key: RMIMOFZZDXCGRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)OC)S(=O)(=O)NC2=O
• Molecular Formula: C9H9NO5S
• Molecular Weight: 243.24 g/mol
• CAS RN: 64404-51-9

Description

5,7-Dimethoxybenzo[d]isothiazol-3(2H)-one 1,1-dioxide is a chemical compound that belongs to the class of isothiazoles. Isothiazole, or 1,2-thiazole, is an organic compound consisting of a 5-membered ring with the formula (CH)3S(N). The ring is unsaturated and features an S-N bond.

Synthesis Analysis

A novel simple three-step synthesis of 3-arylated 5,6-dimethoxybenzo[d]isothiazole 1,1-dioxide has been reported. The process involves ortho-Lithiation of N-tert-butyl-3,4-dimethoxybenzenesulfonamide followed by reaction with aryl aldehydes to give carbinol sulfonamides. These are then oxidized into ketosulfonamides and converted to the ketimines via TMSCl/NaI/MeCN reagent mediated novel cyclization.

Scientific Research Applications

Antioxidant Activity and Assays

Research indicates that derivatives of benzothiazole, including structures similar to "5,7-Dimethoxybenzo[d]isothiazol-3(2H)-one 1,1-dioxide," are actively involved in antioxidant assays due to their capability to interact with free radicals and other oxidative agents. The ABTS/PP decolorization assay is a common method for measuring the antioxidant capacity, utilizing azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) radical cation-based assays, which are abundant alongside DPPH radical-based assays. This method helps in understanding the antioxidant potential of compounds, including benzothiazoles, by elucidating their reaction pathways and interaction with radicals (Ilyasov et al., 2020).

Synthesis and Chemical Transformations

The synthesis and chemical transformations of benzothiazole derivatives have garnered attention due to their diverse biological and pharmacological properties. Among the synthesis methods, S-arylation of 2-mercaptobenzazoles stands out as a general and applicable method for constructing various 2-arylthio-benzazoles, which are key structures in the development of compounds with significant biological activities (Vessally et al., 2018).

Mechanism of Action

Mode of Action

Based on its chemical structure, it can be inferred that it may interact with its targets through hydrogen bonding and coordination interactions . These interactions can lead to changes in the conformation or activity of the target molecules, resulting in a biological effect.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets.

Biochemical Analysis

Biochemical Properties

5,7-Dimethoxybenzo[d]isothiazol-3(2H)-one 1,1-dioxide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with sulfonamide-based enzymes, potentially inhibiting their activity through competitive binding . Additionally, it may interact with proteins involved in oxidative stress responses, modulating their activity and contributing to cellular protection mechanisms.

Cellular Effects

The effects of this compound on cellular processes are diverse and significant. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the activity of key signaling pathways such as the MAPK/ERK pathway, leading to altered gene expression and cellular responses . Furthermore, it may impact cellular metabolism by affecting the activity of enzymes involved in metabolic pathways, thereby influencing the overall metabolic flux within cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity and function. For instance, this compound may inhibit enzyme activity by binding to the active site, preventing substrate access and subsequent catalytic reactions . Additionally, it can modulate gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time due to factors such as stability and degradation. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over extended periods . Long-term exposure to this compound may lead to cumulative effects on cellular function, including potential alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At lower doses, this compound may exhibit beneficial effects, such as enhanced cellular protection and modulation of metabolic pathways . At higher doses, it may induce toxic or adverse effects, including oxidative stress and cellular damage. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its optimal effects without causing harm.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It may influence the activity of enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase, thereby modulating the levels of reactive oxygen species within cells . Additionally, this compound may affect the flux of metabolites through key metabolic pathways, leading to changes in cellular energy production and overall metabolic balance.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to specific cellular compartments, where it can exert its biochemical effects . The compound’s distribution within tissues may also be influenced by factors such as tissue permeability and the presence of specific binding sites.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy production. Additionally, its presence in the nucleus may impact gene expression by interacting with nuclear proteins and transcription factors.